Cas no 2757927-86-7 (3-(4H-1,2,4-triazol-3-yl)phenyl 4-methylbenzene-1-sulfonate)

• Product Name: 3-(4H-1,2,4-triazol-3-yl)phenyl 4-methylbenzene-1-sulfonate
• CAS No: 2757927-86-7
• MF: C₁₅H₁₃N₃O₃S
• MW: 315.347021818161
• CID: 6347677
• PubChem ID: 165763274
• Update Time: 2025-07-19

3-(4H-1,2,4-triazol-3-yl)phenyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 2757927-86-7
• 3-(4H-1,2,4-triazol-3-yl)phenyl 4-methylbenzene-1-sulfonate
• EN300-37153408

• Inchi： 1S/C15H13N3O3S/c1-11-5-7-14(8-6-11)22(19,20)21-13-4-2-3-12(9-13)15-16-10-17-18-15/h2-10H,1H3,(H,16,17,18)
• InChI Key： LSSGKJFBFJULSW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1C=CC=C(C2=NC=NN2)C=1

Computed Properties

• Exact Mass: 315.06776246g/mol
• Monoisotopic Mass: 315.06776246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 93.3Ų

Additional information on 3-(4H-1,2,4-triazol-3-yl)phenyl 4-methylbenzene-1-sulfonate

Introduction to 3-(4H-1,2,4-triazol-3-yl)phenyl 4-methylbenzene-1-sulfonate (CAS No. 2757927-86-7)

The compound 3-(4H-1,2,4-triazol-3-yl)phenyl 4-methylbenzene-1-sulfonate, identified by its CAS number 2757927-86-7, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a 4H-1,2,4-triazole moiety linked to a phenyl ring and sulfonated at the para position of a 4-methylbenzene scaffold, has garnered attention due to its unique structural and functional properties. The integration of these heterocyclic and aromatic components suggests potential applications in drug discovery and medicinal chemistry.

Recent research in the area of heterocyclic compounds has highlighted the importance of triazole derivatives in medicinal chemistry. The 4H-1,2,4-triazole core is known for its stability and bioactivity, making it a preferred scaffold in the design of novel therapeutic agents. Studies have demonstrated that triazole-containing compounds exhibit a wide range of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the phenyl ring in 3-(4H-1,2,4-triazol-3-yl)phenyl 4-methylbenzene-1-sulfonate further enhances its potential by contributing to hydrophobic interactions and improving binding affinity to biological targets.

The sulfonate group at the para position of the 4-methylbenzene ring introduces additional functionality that can influence solubility and metabolic stability. Sulfonate esters are commonly used in drug design due to their ability to enhance water solubility while maintaining pharmacological activity. This feature makes 3-(4H-1,2,4-triazol-3-yl)phenyl 4-methylbenzene-1-sulfonate a promising candidate for oral or parenteral administration.

In the context of drug development, the synthesis and characterization of this compound have been influenced by advancements in synthetic methodologies. Modern techniques such as palladium-catalyzed cross-coupling reactions have enabled the efficient construction of complex heterocyclic systems. The synthesis of the triazole moiety has been particularly well-studied, with various protocols available for introducing this functional group into aromatic frameworks. The sulfonation step has also been optimized to achieve high yields and purity.

One of the most compelling aspects of 3-(4H-1,2,4-triazol-3-yl)phenyl 4-methylbenzene-1-sulfonate is its potential as a lead compound for further derivatization. By modifying either the triazole ring, the phenyl group, or the sulfonate moiety, chemists can explore a wide spectrum of biological activities. For instance, replacing the sulfonate group with another functional group might alter solubility or metabolic pathways without significantly affecting core bioactivity. Similarly, substituting different atoms on the triazole or phenyl rings could fine-tune interactions with biological targets.

Recent computational studies have begun to elucidate the structural features that contribute to the bioactivity of triazole-containing compounds. Molecular modeling techniques have been employed to predict binding modes and affinity for various biological targets. These studies have identified key interactions between the triazole ring, the phenyl group, and potential binding partners. Such insights are crucial for rational drug design and can guide modifications aimed at improving potency and selectivity.

The pharmaceutical industry has shown increasing interest in developing novel sulfonamide derivatives due to their broad therapeutic applications. While sulfonamides are well-known for their antimicrobial properties, recent studies have expanded their scope to include anti-inflammatory, anticancer, and antiviral effects. The compound under discussion shares structural similarities with some clinically approved drugs, suggesting that it may exhibit comparable or even enhanced biological activity.

In vitro studies have begun to explore the potential applications of 3-(4H-1,2,4-triazol-3-yl)phenyl 4-methylbenzene-1-sulfonate in various therapeutic areas. Preliminary results indicate that this compound may possess inhibitory activity against certain enzymes and receptors involved in disease pathways. For example, its interaction with enzymes such as kinases or proteases could be explored for anticancer applications. Additionally, its ability to modulate inflammatory pathways might make it useful in treating autoimmune disorders or chronic inflammation.

The synthesis and optimization of this compound also highlight the importance of green chemistry principles in pharmaceutical research. Efforts have been made to develop sustainable synthetic routes that minimize waste and reduce environmental impact. Techniques such as catalytic asymmetric synthesis have been explored to achieve high enantioselectivity without relying on hazardous reagents.

The future prospects for 3-(4H-1,2,4-triazol-3-yl)phenyl 4-methylbenzene-1-sulfonate are promising given its unique structural features and potential biological activities. Further research is needed to fully characterize its pharmacological profile and explore its therapeutic potential. Collaborative efforts between synthetic chemists and biologists will be essential in translating these findings into clinical applications.